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Compound of Interest

Compound Name: Glucose 6-phosphate

Cat. No.: B3062534

For researchers, scientists, and drug development professionals, the accurate quantification of
glucose-6-phosphate (G6P) is crucial for understanding cellular metabolism and the effects of
therapeutic interventions. G6P is a key intermediate in central metabolic pathways, including
glycolysis and the pentose phosphate pathway. This guide provides an objective comparison of
G6P assay methods, supported by experimental data, to aid in the selection of the most
appropriate assay for your research needs.

Comparison of G6P Assay Performance

The selection of a G6P assay often depends on the required sensitivity, the expected
concentration range of G6P in the samples, and the available laboratory equipment. The
following table summarizes the performance of different G6P assay methodologies based on
published data.
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_ Coefficient of Limit of
Linear Range o )
Method (M) Variation Detection Reference
> (%C.V.) (LOD) (M)
WST-1 B
] ] 1.0 - 200 Not Specified 0.15 [1]
Colorimetric
Amperometric 2.0-1000 4.6 1.2 [1]
Spectrophotomet
_ 3.4-180 1.8 3.0 [1]
ric
Fluorimetric 0.3-10 3.3 0.1 [1]
LC-MS 5.0-100 Not Specified 15 [1]
EnzyChrom™ - -
] 10 - 1000 Not Specified Not Specified [2][3]
Assay Kit
ScienCell™ -~ -
] 1.0 - 500 Not Specified Not Specified [4]
Assay Kit
Novus
Biologicals Assay 5.6 - 500 Not Specified 5.6 [5]

Kit

Key Metabolic Role of G6P

Glucose-6-phosphate is a pivotal molecule at the crossroads of several major metabolic
pathways. Its fate is determined by the energy status and biosynthetic needs of the cell. The
diagram below illustrates the central position of G6P in metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Assay Validation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3062534+#validation-of-g6p-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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